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Compound of Interest

Compound Name: 2-Bromo-6-(trifluoromethyl)aniline

Cat. No.: B1266074

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of 2-Bromo-6-(trifluoromethyl)aniline, a
key building block in modern synthetic chemistry. Its unique structural features make it a
valuable intermediate in the development of novel pharmaceuticals and agrochemicals. This
document outlines its fundamental physicochemical properties, and potential applications, and

provides a logical workflow for its analysis.

Core Physicochemical Data

The fundamental properties of 2-Bromo-6-(trifluoromethyl)aniline are summarized below.
This data is essential for reaction planning, safety assessments, and analytical method

development.
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Property Value Reference
Molecular Formula C7H5BrF3N [1112]
Molecular Weight 240.02 g/mol [1][3]

CAS Number 58458-13-2 [1][21[3]
Boiling Point 215.6+35.0 °C (Predicted) [3114]
Density 1.697+0.06 g/cm3 (Predicted) [31[4]

Room temperature, in a dark,
Storage Temperature ) [31[4]
inert atmosphere

Analytical Workflow for Quality Control

The following diagram illustrates a standard workflow for the quality control and
characterization of 2-Bromo-6-(trifluoromethyl)aniline. This process ensures the purity and
identity of the compound before its use in further synthetic steps.
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Sample Preparation

Dissolve sample in a suitable solvent (e.g., Methanol, Acetonitrile) L

\ Chromatographic AnaN

High-Performance Liquid Chromatography (HPLC) for purity assessment

/ ‘Spectroscopic Identification \ /

Nuclear Magnetic Resonance (NMR) for structural elucidation

Gas Chromatography (GC) for volatile impurity profiling

T

Fourier-Transform Infrared (FTIR) Spectroscopy for functional group analysis Mass Spectrometry (MS) for molecular weight confirmation

T
T
Data Analysis and Reporting
Integrate data from all analytical techniques

Generate Cerificate of Analysis (CoA)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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